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Compound of Interest

Compound Name: Alcaftadine carboxylic acid

Cat. No.: B1666824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the

Alcaftadine carboxylic acid reference standard, an essential component for bioanalytical

studies and drug metabolism research. Alcaftadine, an H1 histamine receptor antagonist, is

primarily metabolized to its active carboxylic acid metabolite. Accurate quantification of this

metabolite is critical for pharmacokinetic and pharmacodynamic assessments.

Commercial Availability of Alcaftadine Carboxylic
Acid
A number of specialized chemical suppliers offer Alcaftadine carboxylic acid as a reference

standard. The following table summarizes key information from various commercial sources to

aid in procurement. For pricing and availability, direct inquiry to the suppliers is recommended.
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Supplier
Product/Catalogue
Number

CAS Number Molecular Formula

Daicel Pharma

Standards

DCTI-A-000257 (for

D3 labeled)

147083-93-0 (free

base)
C19H21N3O2

Molsyns Research Not specified Not specified C19H21N3O2

Sinco Pharmachem

Inc.
A20318 147083-93-0 C19H21N3O2

Acanthus Research ALC-11-002 147083-76-5 C19H21N3O2

TLC Pharmaceutical

Standards
A-199004 (DiHCl salt)

147083-93-0 (free

base)
C19H21N3O2 · 2HCl

Immunomart

(TargetMol)
T25033 147083-93-0 C19H21N3O2

Metabolic Pathway of Alcaftadine
Alcaftadine undergoes metabolism to its active carboxylic acid metabolite. This

biotransformation is primarily mediated by non-CYP450 cytosolic enzymes, specifically

aldehyde oxidation.[1][2][3][4][5][6] The primary route of elimination for the active metabolite is

unchanged in the urine.[1][4]

Alcaftadine
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Metabolic conversion of Alcaftadine.

Experimental Protocols
Detailed experimental protocols for the synthesis and purification of Alcaftadine carboxylic
acid as a reference standard are proprietary to the commercial suppliers and are not publicly

available. However, several patents describe the synthesis of Alcaftadine, which involves multi-

step chemical reactions.[7][8][9] The general workflow for utilizing a commercially procured

reference standard in a research setting is outlined below.

General Experimental Workflow for Reference
Standard Utilization
The following diagram illustrates a typical workflow for the use of a reference standard in a

research or drug development setting, from procurement to data analysis.
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Workflow for reference standard use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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